Cas no 1807085-79-5 (Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate
• CAS No: 1807085-79-5
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4948670
• Update Time: 2025-08-05

Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate

• Inchi： 1S/C12H12F2N2O2/c1-2-18-12(17)10-4-8(6-16)7(5-15)3-9(10)11(13)14/h3-4,11H,2,5,15H2,1H3
• InChI Key： MAJVPQBTKGPWII-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(C#N)=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate

Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate (CAS No. 1807085-79-5): A Comprehensive Overview

Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate (CAS No. 1807085-79-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, holds promise for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular structure of Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate consists of a benzoate backbone modified with several functional groups. The presence of an amino methyl group at the 4-position, a cyano group at the 5-position, and a difluoromethyl group at the 2-position contributes to its unique chemical properties and reactivity. These modifications make it a valuable intermediate in organic synthesis, enabling the construction of more complex molecules with potential pharmacological activity.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. The structural features of Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate suggest its utility in designing compounds that interact with enzymes and receptors involved in disease processes. For instance, the amino methyl group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets, while the cyano and difluoromethyl groups can enhance metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have leveraged its structural motifs to develop novel analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The difluoromethyl group, in particular, is known to increase lipophilicity and metabolic stability, making it a desirable feature in drug design. Several studies have demonstrated the effectiveness of difluoromethyl-containing compounds in inhibiting key enzymes and receptors associated with cancer, inflammation, and infectious diseases.

The synthesis of Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired molecular framework efficiently. The availability of high-quality starting materials and well-established synthetic protocols are crucial for producing this compound on a scalable basis.

From a pharmaceutical perspective, the biological activity of Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate has been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives of this compound exhibit promising effects on various disease models. For example, some analogs have shown inhibitory activity against kinases involved in tumor growth and progression. Additionally, their ability to modulate inflammatory pathways has been explored in models of autoimmune diseases. These findings underscore the potential of this scaffold as a foundation for developing new therapeutic agents.

The chemical properties of this compound also make it suitable for use as a building block in medicinal chemistry libraries. High-throughput screening (HTS) platforms can be utilized to rapidly assess the activity of numerous derivatives against diverse biological targets. This approach allows researchers to identify lead compounds that can be further optimized through structure-based drug design or computational modeling.

In conclusion, Ethyl 4-aminomethyl-5-cyano-2-(difluoromethyl)benzoate (CAS No. 1807085-79-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug synthesis and its potential as a lead compound for therapeutic development highlight its importance in modern medicinal chemistry research. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.